Cas no 2229613-45-8 (2-hydroxy-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid)

• Product Name: 2-hydroxy-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid
• CAS No: 2229613-45-8
• MF: C₈H₇F₃O₃S
• MW: 240.199591875076
• CID: 6547769
• PubChem ID: 165842538
• Update Time: 2025-06-13

2-hydroxy-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid
• EN300-1969183
• 2229613-45-8
• 2-hydroxy-3-[5-(trifluoromethyl)thiophen-2-yl]propanoic acid

• Inchi： 1S/C8H7F3O3S/c9-8(10,11)6-2-1-4(15-6)3-5(12)7(13)14/h1-2,5,12H,3H2,(H,13,14)
• InChI Key： CFQBIKGJCZEQPQ-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1CC(C(=O)O)O

Computed Properties

• Exact Mass: 240.00679974g/mol
• Monoisotopic Mass: 240.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-hydroxy-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid

Comprehensive Overview of 2-hydroxy-3-[5-(trifluoromethyl)thiophen-2-yl]propanoic acid (CAS No. 2229613-45-8)

In the realm of organic chemistry and pharmaceutical research, 2-hydroxy-3-[5-(trifluoromethyl)thiophen-2-yl]propanoic acid (CAS No. 2229613-45-8) has emerged as a compound of significant interest. This molecule, characterized by its unique thiophene ring and trifluoromethyl group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's hydroxypropanoic acid moiety is a critical feature, contributing to its solubility and interaction with biological systems. Recent studies highlight its role as a precursor in synthesizing bioactive molecules, especially in the development of enzyme inhibitors and anti-inflammatory agents. Given the growing demand for trifluoromethylated compounds in medicinal chemistry, this substance aligns with trends in fluorine-containing pharmaceuticals, a hotspot in modern drug design.

From an industrial perspective, CAS No. 2229613-45-8 is valued for its stability and compatibility with green chemistry principles. Laboratories focusing on sustainable synthesis often explore its derivatives to reduce environmental impact. Additionally, its thiophene-based scaffold is a recurring motif in agrochemicals and electronic materials, making it a versatile candidate for cross-disciplinary applications.

One of the most searched questions about this compound revolves around its synthetic routes and scalability. Researchers frequently inquire about optimized protocols for its production, particularly those involving catalytic trifluoromethylation or microwave-assisted reactions. These methods are pivotal for reducing costs and improving yields, addressing key challenges in large-scale manufacturing.

Another trending topic is the compound's potential in personalized medicine. With advancements in computational chemistry, scientists are leveraging AI-driven molecular modeling to predict its interactions with specific protein targets. This approach accelerates the identification of novel therapeutic candidates, a subject widely discussed in drug discovery forums and academic publications.

In summary, 2-hydroxy-3-[5-(trifluoromethyl)thiophen-2-yl]propanoic acid represents a convergence of innovation and practicality. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its relevance in contemporary research. As interest in fluorinated compounds and heterocyclic chemistry continues to rise, this compound is poised to remain a focal point in scientific exploration.